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Compound of Interest

Compound Name: Ethenesulfonyl fluoride, 2-phenyl-
CAS No.: 405-18-5
Cat. No.: B1277012

Get Quote

CAS: 405-18-5 | Formula: CsH7FO2S | Molecular Weight: 186.20 g/mol Synonyms:
Styrylsulfonyl fluoride; 2-Phenylethene-1-sulfonyl fluoride[1][2]

Executive Summary & Expert Insight

The Core Challenge: Unlike common acid chlorides which hydrolyze rapidly in moist air, 2-
Phenylethenesulfonyl fluoride is a SUFEXx (Sulfur-Fluoride Exchange) reagent.[1][2] These
compounds are engineered for kinetic stability, meaning they resist hydrolysis under neutral
conditions.[1][2] Do not assume water alone will neutralize this compound.[2]

The Dual Threat:
o Electrophilic Warhead: The sulfonyl fluoride group (

) is a latent electrophile that releases fluoride ions upon degradation.[1][2]

* Michael Acceptor: The vinyl group conjugated with the sulfonyl moiety makes this compound
a potent Michael acceptor, capable of alkylating biological nucleophiles (e.g., cysteine
residues in proteins).[2]
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Operational Directive: Disposal requires chemical forcing conditions (alkaline hydrolysis) to
break the S-F bond and neutralize the Michael acceptor reactivity before the material enters
the waste stream.

Hazard Profile & Physical Properties[2][3][4][5]

Critical Hazard: Hydrolysis releases Hydrogen Fluoride (HF) or Fluoride ions (

).[1][2] While less volatile than free HF gas, the generation of fluoride in acidic waste streams
poses a significant contact hazard.[2]

Property Data Operational Implication

Dust generation is a primary

Physical State White to light yellow solid ) o
inhalation risk.[1][2]

] ] Stable at room temperature;
Melting Point 93-98 °C
store cool.[1][2]

) ) Stable in water (neutral pH).
SuFEXx Active / Michael

Reactivity Requires high pH to degrade.

Acceptor

[1][2]
o Skin Corr.[3][1][2][4][5] 1B / Causes irreversible tissue

Corrosivity

Eye Dam. 1 damage upon contact.[1][2]

o o Reacts violently with strong

Incompatibility Strong oxidizers, Strong bases

nucleophiles.[1][2]

Pre-Disposal Stabilization (Quenching Protocol)

Objective: Convert the reactive sulfonyl fluoride into a non-reactive sulfonate salt and inorganic
fluoride prior to disposal.

Reagents Required:
» Solvent: Acetone or Ethanol (to dissolve the solid).[1][2]
e Quenching Solution: 1.0 M Sodium Hydroxide (NaOH).[1][2]

e pH Paper/Strips.[1][2]
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Step-by-Step Quenching Workflow

¢ Dissolution: Dissolve the solid 2-Phenylethenesulfonyl fluoride in a minimal amount of
acetone or ethanol.[1][2] The compound is sparingly soluble in water; organic solvent
ensures phase contact.[1][2]

o Alkaline Hydrolysis:

o

Slowly add 1.0 M NaOH to the organic solution.[1][2]

[¢]

Ratio: Use at least a 10:1 molar excess of NaOH to Fluoride.[1][2]

[¢]

Mechanism:[2][4][5][6][7] The hydroxide ion (

) attacks the sulfur center, displacing the fluoride ion and forming the sulfonate.[2]

o

[1][2]

o Reaction Time: Allow the mixture to stir for 2—4 hours at room temperature. Unlike PMSF
(which hydrolyzes in ~1 hour), the styryl conjugation can stabilize the molecule, requiring
longer contact time.[2]

o Confirmation: Check pH. It must remain > pH 10 to ensure the equilibrium favors the
hydrolyzed sulfonate.[1][2]

Disposal Decision Logic (Visualization)

The following diagram outlines the decision-making process for handling this specific waste
stream.
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Waste Generation:
2-Phenylethenesulfonyl fluoride

Physical State?

Pure Solid / Powder

Solution (Reaction Mixture)

Dissolve in Acetone/EtOH
(Ensure homogeneity)

Add 1M NaOH (Excess)
Stir 4 Hours

Check pH > 107

Segregate Stream:
Basic Organic Waste + Fluorides

Add more NaOH

Label: 'High pH, Contains Fluorides,
Flammable Solvent'

Click to download full resolution via product page

Figure 1: Decision logic for the safe quenching and segregation of sulfonyl fluoride waste.[1][2]
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Waste Stream Classification & Logistics

Once quenched, the material is no longer a reactive electrophile, but it introduces new hazards
(High pH, Flammability from solvent, Fluoride ions).[2]

Parameter Specification

Likely DOO1 (Ignitable, if acetone used) and

RCRA Classification }

D002 (Corrosive, pH > 12.5).[1][2]

High-Density Polyethylene (HDPE).[1][2] Do not
Container Type use glass for long-term storage of high-pH

fluoride solutions (etching risk).[1][2]

Must explicitly state: "Contains Sodium Fluoride"

Labeling Requirements )
and "Caustic (pH > 10)".[1][2]

Keep separate from Acidic Waste.[1][2] Mixing
Segregation high-fluoride basic waste with acid regenerates
HF gas.[1][2]

Emergency Response (Spills)[3]

o Small Spill (Solid): Do not dry sweep (dust hazard).[1][2] Cover with wet paper towels to
dampen, then scoop into a bag. Treat the surface with dilute NaOH.[1][2]

o Skin Contact: Immediate irrigation is critical.[1][2] Sulfonyl fluorides can penetrate skin.[1][2]
If significant exposure occurs, treat as a potential HF burn—rinse for 15 minutes and apply
Calcium Gluconate gel if available/advised by medical safety officer.[2]

References

e Sharpless, K. B., et al. (2014).[1][2] "SuFEx Activation of Sulfonyl Fluorides." Angewandte
Chemie International Edition, 53(36), 9430-9448.[2] (Establishes kinetic stability of SUFEx
reagents).

o National Institutes of Health (NIH). (2025).[1][2] Phenylmethanesulfonyl Fluoride - PubChem
Compound Summary. Retrieved February 7, 2026, from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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